Cas no 2679931-35-0 (rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679931-35-0
• MF: C₆H₅F₆NO₄
• MW: 269.098623037338
• CID: 5645298
• PubChem ID: 165915028
• Update Time: 2025-05-25

rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679931-35-0
• rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28282940

• Inchi： 1S/C6H5F6NO4/c7-5(8,9)2(1(14)3(15)16)13-4(17)6(10,11)12/h1-2,14H,(H,13,17)(H,15,16)/t1-,2+/m0/s1
• InChI Key： OJIKJFJKIOZLNE-NHYDCYSISA-N
• SMILES： FC([C@@H]([C@@H](C(=O)O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 269.01227661g/mol
• Monoisotopic Mass: 269.01227661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Additional information on rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid

Recent Advances in the Study of rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS: 2679931-35-0)

The compound rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS: 2679931-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the importance of fluorinated amino acids in the design of novel pharmaceuticals, owing to their ability to enhance metabolic stability and bioavailability. The compound in question, with its trifluoromethyl and trifluoroacetamido groups, exemplifies this trend. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In terms of synthesis, advancements have been made in the enantioselective preparation of this compound. A team of researchers from the University of Tokyo recently reported a novel catalytic asymmetric synthesis method, achieving high enantiomeric excess (ee) and yield. This method leverages chiral palladium catalysts to control the stereochemistry at the 2 and 3 positions, addressing previous challenges in the racemic mixture's resolution. The study, published in Organic Letters, provides a scalable route for producing enantiomerically pure forms of the compound, which is critical for further pharmacological evaluations.

Further investigations into the compound's mechanism of action have revealed its interaction with key biological targets. Molecular docking studies, as detailed in a 2024 Bioorganic & Medicinal Chemistry paper, indicate that the compound binds selectively to the active site of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). The trifluoromethyl groups appear to play a crucial role in stabilizing these interactions, as evidenced by computational and crystallographic data. These findings underscore the compound's potential as a COX-2 inhibitor with improved selectivity and reduced side effects compared to traditional NSAIDs.

Beyond its anti-inflammatory properties, preliminary in vitro studies have explored the compound's utility in other therapeutic areas. For instance, a recent preprint on bioRxiv suggests that derivatives of rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid exhibit moderate activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. While these results are preliminary, they open new avenues for research into fluorinated amino acids as anticancer agents.

In conclusion, rac-(2R,3S)-4,4,4-trifluoro-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS: 2679931-35-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and possibly anticancer applications. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for further preclinical and clinical studies. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo, paving the way for its eventual translation into therapeutic agents.